1-(2-ethoxyphenyl)-4-(1-propyl-1H-benzimidazol-2-yl)pyrrolidin-2-one

• IUPAC Name: 1-(2-ethoxyphenyl)-4-(1-propylbenzimidazol-2-yl)pyrrolidin-2-one
• InChI: InChI=1S/C22H25N3O2/c1-3-13-24-18-10-6-5-9-17(18)23-22(24)16-14-21(26)25(15-16)19-11-7-8-12-20(19)27-4-2/h5-12,16H,3-4,13-15H2,1-2H3
• InChI Key: NEXMWCAHKZEWHL-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=CC=CC=C2N=C1C3CC(=O)N(C3)C4=CC=CC=C4OCC
• Molecular Formula: C22H25N3O2
• Molecular Weight: 363.5 g/mol

Description

1-(2-ethoxyphenyl)-4-(1-propyl-1H-benzimidazol-2-yl)pyrrolidin-2-one, also known as EPPB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. EPPB belongs to the class of pyrrolidinone derivatives and has been shown to possess a wide range of biochemical and physiological effects that make it a promising candidate for the development of new drugs.

Scientific Research Applications

Crystallographic Analysis

In the realm of crystallography, the structure of related compounds has been elucidated to understand their molecular conformation and interactions. For instance, the study by Hong-qiang Liu et al. (2012) on a similar compound, Dabigatran etexilate tetrahydrate, showcases how crystallographic analysis can reveal dihedral angles, molecular planes, and intramolecular hydrogen bonding, contributing to the understanding of drug-receptor interactions and solid-state chemistry (Liu et al., 2012).

Synthetic Chemistry

In synthetic chemistry, the compound's structure has been used as a core or intermediary in synthesizing novel organic molecules. N. Abe et al. (1990) reported the synthesis of cyclohepta[b]pyrroles and their derivatives, highlighting the compound's utility in constructing complex heterocyclic systems with potential pharmaceutical applications (Abe et al., 1990).

Anticancer Research

The compound's derivatives have been explored for their potential anticancer properties. N. T. A. Ghani and A. Mansour (2011) synthesized Pd(II) and Pt(II) complexes containing benzimidazole ligands, demonstrating their cytotoxicity against various cancer cell lines. This research suggests a promising avenue for developing new anticancer agents (Ghani & Mansour, 2011).

Material Science

In material science, the synthesis and applications of related compounds have been investigated for their luminescent properties. G. Volpi et al. (2017) synthesized 1,3-diarylated imidazo[1,5-a]pyridine derivatives with significant Stokes' shifts, showcasing the potential of such compounds in creating low-cost luminescent materials (Volpi et al., 2017).

Polymer Science

The compound's derivatives have also been used in the synthesis of novel polyimides, as reported by Shujiang Zhang et al. (2005). These polyimides exhibit exceptional thermal stability and solubility in common organic solvents, highlighting their potential in advanced polymer applications (Zhang et al., 2005).